Lipophilicity Advantage Over the 2-Aminoacetyl Analog: XLogP3 2.8 vs. 1.3
The title compound exhibits an XLogP3 of 2.8, which is 1.5 log units higher than that of its direct 2-aminoacetyl analog (CAS 1353946-31-2; XLogP3 = 1.3) [1][2]. This difference, arising from the substitution of the terminal –NH₂ group by –Cl, translates to a predicted ~32-fold increase in octanol-water partition coefficient and positions the title compound within the optimal lipophilicity range (XLogP 1–3) commonly associated with favourable oral absorption and central nervous system permeability, whereas the amino analog falls near the lower boundary where passive membrane diffusion may become rate-limiting [1][2].
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3 = 2.8 (PubChem CID 66564768) |
| Comparator Or Baseline | 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester: XLogP3 = 1.3 (PubChem CID 66564843) |
| Quantified Difference | Δ XLogP3 = +1.5 (target more lipophilic by ~32-fold in partition coefficient) |
| Conditions | Computed property, XLogP3 algorithm v3.0, PubChem release 2025.09.15 |
Why This Matters
If the intended downstream application involves passive membrane permeation (e.g., cell-based target engagement or CNS exposure), the 1.5-log-unit lipophilicity deficit of the amino analog may be sufficient to compromise cellular activity, making the chloroacetyl compound the more rational procurement choice for permeability-sensitive programmes.
- [1] PubChem Compound Summary CID 66564768, 4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66564768 View Source
- [2] PubChem Compound Summary CID 66564843, 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66564843 View Source
